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Compound of Interest

Compound Name: 2,5-Diaminoanisole sulfate

CAS No.: 42909-29-5

Cat. No.: B7821618

Get Quote

Part 1: Executive Summary & Chemical Identity
2,5-Diaminoanisole sulfate (CAS: 66671-82-7) is a specialized aromatic amine intermediate

primarily used in the synthesis of complex heterocyclic compounds, such as phenanthroline

derivatives, and in the dye industry.

Critical Safety Distinction: Researchers often confuse this compound with its structural isomers

and analogs:

2,4-Diaminoanisole sulfate (CAS 39156-41-7): A known carcinogen (NTP "Reasonably

Anticipated").

2,5-Diaminotoluene sulfate (CAS 615-50-9): A common hair dye ingredient and potent skin

sensitizer.

While 2,5-Diaminoanisole sulfate is frequently labeled with "Warning" (Irritant) in basic Safety

Data Sheets (SDS), its structural classification as a methoxy-substituted phenylenediamine

warrants High-Potency Compound (HPC) handling protocols. The "Precautionary Principle"
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dictates that we treat it as a potential mutagen and sensitizer until definitive chronic toxicology

data proves otherwise.

Table 1: Physicochemical Profile
Property Data Note

Chemical Name 2,5-Diaminoanisole sulfate
Syn: 2-Methoxy-1,4-

benzenediamine sulfate

CAS Number 66671-82-7
Verify CAS before use to avoid

isomer confusion

Molecular Formula
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Molecular Weight 236.25 g/mol

Appearance Dark gray to dark brown solid Hygroscopic powder

Solubility Soluble in water, DMSO Hydrolyzes in strong base

Acidity Acidic in solution Due to sulfate salt nature

Part 2: Toxicological Hazard Assessment
Mechanism of Toxicity
Aromatic amines exert toxicity through metabolic activation (N-hydroxylation) leading to DNA

adduct formation or protein binding.

Genotoxicity: Like its analog 2,5-diaminotoluene, this compound is considered a potential

mutagen. It can intercalate DNA or form reactive electrophiles during metabolism.
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Sensitization: High risk of Type IV hypersensitivity (allergic contact dermatitis). Repeated

exposure may induce an immunological response.

Acute Effects:

Inhalation: Irritation of the upper respiratory tract (H335).[1]

Methemoglobinemia: While less potent than aniline, absorption of significant quantities

can oxidize hemoglobin to methemoglobin, impairing oxygen transport.

Hazard Classification (GHS)[2]
Skin Irritation (Category 2): H315[1]

Eye Irritation (Category 2A): H319[1]

STOT-SE (Category 3): H335 (Respiratory Irritation)

Precautionary Classification: Treat as Suspected Carcinogen/Sensitizer due to structural

activity relationship (SAR).

Part 3: Risk Management & Engineering Controls
Hierarchy of Controls
The primary goal is to prevent inhalation of dust and dermal contact.[1][2][3]
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Level 1: Engineering Controls (Mandatory)

Level 2: Administrative Controls

Level 3: PPE (Last Resort)

Chemical Fume Hood
(Face Velocity: 100 fpm)

Standard Operating Procedure
(SOP) Required

Glove Box / Isolator
(For weighing >1g powder)

Local Exhaust Ventilation
(HEPA Filtered)

Double Nitrile or
Silver Shield Gloves

Hazard Communication
(Isomer Distinction)

P100 Respirator
(If outside hood)

Click to download full resolution via product page

Figure 1: Risk Management Hierarchy. Note the emphasis on containment (Engineering

Controls) over PPE.

Personal Protective Equipment (PPE) Matrix
Gloves: Standard latex is insufficient.

Recommendation: Double-gloving with Nitrile (minimum 5 mil outer, 4 mil inner) or Silver

Shield (Laminate) for prolonged handling. Aromatic amines can permeate nitrile; change

gloves immediately upon splash.

Respiratory: If weighing outside a filtered enclosure is unavoidable, use a half-mask

respirator with P100 (HEPA) cartridges.

Body: Tyvek lab coat or sleeve covers recommended to prevent cuff contamination.

Part 4: Experimental Protocol (Synthesis Context)
Context: Synthesis of 6-methoxy-4,7-phenanthroline via the Skraup Reaction. Rationale: This

reaction involves mixing 2,5-Diaminoanisole sulfate with glycerol and sulfuric acid at high
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temperatures. This creates a "perfect storm" of hazards: toxic powder handling + violent

exotherm + acrolein generation.

Step-by-Step Workflow
Step 1: Preparation & Weighing

Action: Weigh 2,5-Diaminoanisole sulfate inside a fume hood or powder containment hood.

Precaution: Use an antistatic gun if the powder is fluffy. Wipe the balance area with a wet

paper towel (10% bleach) immediately after use to deactivate traces.

Step 2: The Skraup Reaction Setup

Reagents: 2,5-Diaminoanisole sulfate, Glycerol, Sulfuric Acid (

), Iodine/KI (oxidant).[4]

Hazard: The reaction of glycerol and sulfuric acid generates Acrolein, a potent lachrymator

and toxin.

Protocol:

Place the amine sulfate and oxidant in a round-bottom flask.

Add sulfuric acid slowly (exothermic).

Add glycerol dropwise.

CRITICAL: Equip the flask with a high-efficiency reflux condenser. Connect the top of the

condenser to a scrubber trap (NaOH solution) to neutralize acidic/acrolein fumes.

Step 3: Heating & Control

Action: Heat to 140-160°C.

Safety Check: The reaction is often delayed and then vigorous (the "induction period").
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Control: Have an ice bath ready. If the reaction foams excessively, remove heat immediately

and apply the ice bath. Do not leave this reaction unattended.

Step 4: Quenching & Isolation

Action: Cool to room temperature and pour onto crushed ice.

Hazard: The mixture is highly acidic.

Neutralization: Basify with NaOH or

. This liberates the free amine base of the product.

Extraction: Extract with Chloroform or DCM. Note: Chlorinated solvents penetrate gloves;

maintain double-gloving.

Start: 2,5-Diaminoanisole
Sulfate

Mix with H2SO4
(Exothermic)

Powder Handling Heat with Glycerol
(Acrolein Risk)

Scrubber Active Quench on Ice
(Acidic Splash)

Ice Bath Ready Basify (pH > 10)
Liberate Free Base

Fume Hood

Click to download full resolution via product page

Figure 2: Process Safety Flow for Skraup Synthesis involving 2,5-Diaminoanisole Sulfate.

Part 5: Emergency Response & Waste Disposal[3]
Exposure Response

Skin Contact:

Drench: Immediately wash with soap and copious water for 15 minutes.

Decontaminate: Discard contaminated clothing (do not take home to wash).

Monitor: Watch for signs of cyanosis (blue lips/fingernails) indicating methemoglobinemia.

Eye Contact: Flush with water for 15 minutes.[3][5] Seek an ophthalmologist.

Spill Cleanup:
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Isolate: Evacuate the immediate area.

PPE: Don full PPE (Tyvek, double nitrile, respirator).

Neutralize: Cover spill with wet sand or a commercial amine neutralizer.

Collect: Scoop into a hazardous waste container labeled "Toxic - Aromatic Amine."

Waste Disposal
Classification: Hazardous Chemical Waste (Toxic).

Segregation: Do not mix with oxidizing agents (Nitric acid, Peroxides) in the waste stream.[5]

Treatment: Incineration is the preferred method for destruction of the aromatic ring structure.

Deactivation (Surface): Wipe surfaces with a solution of 10% bleach (Sodium Hypochlorite)

followed by water. The hypochlorite oxidizes the amine, degrading it.
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Retrieved February 11, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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